Cas no 1314761-30-2 (1-(2-bromo-6-chlorophenyl)cyclopropan-1-amine)

• Product Name: 1-(2-bromo-6-chlorophenyl)cyclopropan-1-amine
• CAS No: 1314761-30-2
• MF: C₉H₉BrClN
• MW: 246.531460523605
• CID: 6271532
• PubChem ID: 84737456
• Update Time: 2025-07-21

1-(2-bromo-6-chlorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-6-chlorophenyl)cyclopropan-1-amine
• EN300-1894728
• 1314761-30-2

• Inchi： 1S/C9H9BrClN/c10-6-2-1-3-7(11)8(6)9(12)4-5-9/h1-3H,4-5,12H2
• InChI Key： YCBZKBMPTTZOGR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(CC1)N)Cl

Computed Properties

• Exact Mass: 244.96069g/mol
• Monoisotopic Mass: 244.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-6-chlorophenyl)cyclopropan-1-amine

Professional Introduction to 1-(2-bromo-6-chlorophenyl)cyclopropan-1-amine (CAS No. 1314761-30-2)

1-(2-bromo-6-chlorophenyl)cyclopropan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1314761-30-2, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates both bromo and chloro substituents on a phenyl ring, which is further connected to a cyclopropane moiety through an amine group. This distinctive configuration imparts specific reactivity and binding characteristics, making it a valuable scaffold for medicinal chemists.

The pharmacological relevance of 1-(2-bromo-6-chlorophenyl)cyclopropan-1-amine stems from its ability to interact with biological targets in a manner that can modulate disease pathways. Recent studies have highlighted its role in the synthesis of small-molecule inhibitors targeting various kinases and other enzymes involved in cancer metabolism. The presence of both bromo and chloro groups enhances the compound's lipophilicity, facilitating its penetration across biological membranes, which is a critical factor for drug efficacy.

In the context of contemporary research, 1-(2-bromo-6-chlorophenyl)cyclopropan-1-amine has been explored as a precursor in the development of next-generation antiviral agents. The cyclopropane ring, a feature that is relatively rare in natural products but highly versatile in synthetic chemistry, contributes to the compound's unique pharmacokinetic profile. This structural element has been shown to improve binding affinity to viral proteases, making it an attractive candidate for further optimization.

The synthesis of 1-(2-bromo-6-chlorophenyl)cyclopropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for preclinical and clinical studies. The bromo and chloro substituents on the phenyl ring play a crucial role in these synthetic routes, serving as key intermediates that facilitate subsequent functionalization.

From a computational chemistry perspective, the molecular dynamics of 1-(2-bromo-6-chlorophenyl)cyclopropan-1-amine have been extensively studied using high-resolution spectroscopic techniques and molecular modeling software. These studies have provided insights into how the compound interacts with biological targets at the atomic level. The binding affinities and residence times of this compound with its intended targets are critical parameters that determine its therapeutic potential. Computational models have also been used to predict metabolic pathways and potential side effects, aiding in the rational design of derivatives with improved pharmacological profiles.

The therapeutic applications of 1-(2-bromo-6-chlorophenyl)cyclopropan-1-amine extend beyond oncology and antiviral treatments. Emerging research suggests its utility in addressing neurological disorders by modulating neurotransmitter receptor activity. The cyclopropane ring's ability to induce conformational changes in protein structures may be leveraged to develop novel neuromodulators. Additionally, the compound's interaction with microsomal enzymes has implications for drug-drug interactions, making it imperative to evaluate its safety profile in combination therapies.

In conclusion, 1-(2-bromo-6-chlorophenyl)cyclopropan-1-amine represents a promising lead compound in pharmaceutical research due to its unique structural features and multifaceted biological activities. Ongoing investigations into its mechanisms of action and synthetic derivatives continue to expand its potential applications across various therapeutic areas. As our understanding of molecular interactions advances, compounds like this one will play an increasingly pivotal role in shaping the future of drug discovery and development.